Cas no 941875-07-6 (N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide structure
941875-07-6 structure
Product Name:N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
CAS No:941875-07-6
MF:C18H19N5O4S
MW:401.439562082291
CID:6594101
PubChem ID:18565808
Update Time:2024-01-03

N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
    • N-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
    • F2071-0017
    • AKOS024625835
    • N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
    • 941875-07-6
    • N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
    • Inchi: 1S/C18H19N5O4S/c1-12-3-4-14(9-13(12)2)23-18(20-21-22-23)11-19-28(24,25)15-5-6-16-17(10-15)27-8-7-26-16/h3-6,9-10,19H,7-8,11H2,1-2H3
    • InChI Key: RBPWSEMVWRIJQZ-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(S(NCC3N(C4=CC=C(C)C(C)=C4)N=NN=3)(=O)=O)C=C2OCC1

Computed Properties

  • Exact Mass: 401.11577528g/mol
  • Monoisotopic Mass: 401.11577528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 630
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 117Ų

N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Pricemore >>

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